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Compound of Interest

Compound Name: Y-29794

Cat. No.: B1196425 Get Quote

Y-27632 Technical Support Center
A Note on Compound Nomenclature: You are searching for information on Y-29794. It is highly

likely that this is a typographical error and you are interested in the well-characterized and

widely used ROCK inhibitor, Y-27632. The information provided below pertains to Y-27632. The

most predominantly used and commercially available form of this compound is the

dihydrochloride salt. Currently, there is limited publicly available data directly comparing the

activity of different salt forms of Y-27632. Therefore, this guide focuses on the use and

properties of the commonly available Y-27632 dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is Y-27632 and how does it work?

Y-27632 is a cell-permeable, highly potent, and selective inhibitor of Rho-associated coiled-coil

containing protein kinases (ROCK). It acts by competing with ATP for binding to the catalytic

site of both ROCK1 and ROCK2.[1] This inhibition prevents the downstream phosphorylation of

substrates involved in the regulation of the actin cytoskeleton, leading to reduced stress fiber

formation, decreased cell contractility, and inhibition of apoptosis in certain contexts.[2][3]

Q2: Why is the dihydrochloride salt form of Y-27632 commonly used?

The dihydrochloride salt form of Y-27632 is frequently used due to its good aqueous solubility,

which facilitates its dissolution in culture media and other aqueous buffers for experimental use.

[4] Salt forms of active pharmaceutical ingredients are often chosen to improve

physicochemical properties like solubility and stability.[5]
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Q3: What are the primary applications of Y-27632 in research?

Y-27632 is extensively used in cell biology research, particularly for:

Improving cell survival: It significantly enhances the survival of dissociated single cells, such

as human embryonic stem cells (hESCs) and induced pluripotent stem cells (iPSCs), by

preventing dissociation-induced apoptosis (anoikis).[1]

Stem cell culture: It is a common supplement in stem cell media to improve cloning

efficiency, cryopreservation recovery, and overall culture maintenance.[1]

Organoid culture: Y-27632 is often used in the initial stages of organoid formation to promote

cell survival and establishment of 3D structures.

Cellular reprogramming: It is a component of small molecule cocktails used to reprogram

somatic cells into stem cells or other cell types.[1]

Studying cellular processes: It is a valuable tool for investigating the role of the ROCK

signaling pathway in cell migration, adhesion, proliferation, and morphology.

Q4: What is the recommended working concentration of Y-27632?

The optimal working concentration can vary depending on the cell type and application.

However, a concentration of 10 µM is widely reported to be effective for most cell culture

applications, including improving the survival of pluripotent stem cells.[1][3] It is always

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific experimental setup.

Troubleshooting Guide
Q1: I dissolved Y-27632 dihydrochloride in my neutral pH cell culture medium and observed a

precipitate. What is happening and how can I avoid this?

Answer: Y-27632 is a weak base, and its dihydrochloride salt has high solubility in acidic to

neutral solutions. However, in neutral or alkaline solutions, the dihydrochloride salt can

convert to the less soluble free base form, leading to precipitation. To avoid this, it is

recommended to first prepare a concentrated stock solution in sterile water or a slightly
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acidic buffer (like PBS at pH 7.2 or lower) where it is more soluble, and then dilute this stock

solution into your cell culture medium immediately before use. Avoid preparing large volumes

of Y-27632-containing medium and storing it for extended periods, especially at 37°C.

Q2: My cells show altered morphology (e.g., become elongated) after treatment with Y-27632.

Is this normal?

Answer: Yes, changes in cell morphology are an expected effect of Y-27632. By inhibiting

ROCK, Y-27632 disrupts the actin cytoskeleton and reduces intracellular tension, which can

lead to changes in cell shape, such as elongation or a more relaxed morphology. This effect

is generally reversible upon removal of the compound.

Q3: I observe inconsistent results with Y-27632, sometimes seeing significant cell death after

its removal. What could be the cause?

Answer: Inconsistent results can stem from several factors. For sensitive applications like

pluripotent stem cell culture, subtle variations in protocol can lead to variability. Consider the

following:

Cell density: Ensure you are plating cells at an optimal and consistent density.

Dissociation method: The harshness and duration of enzymatic dissociation can impact

cell health.

Reagent quality: Use high-quality reagents and ensure your Y-27632 stock solution has

not undergone multiple freeze-thaw cycles.

Duration of treatment: For applications like improving post-dissociation survival, Y-27632 is

typically only required for the first 24 hours. Prolonged exposure may have unintended

effects on some cell types.

Q4: Can I dissolve Y-27632 dihydrochloride directly in DMSO?

Answer: Yes, Y-27632 dihydrochloride is freely soluble in DMSO.[4] You can prepare a high-

concentration stock solution in DMSO. However, be mindful of the final DMSO concentration

in your culture medium, as it can be toxic to cells at concentrations above 0.1-0.5%. When

using a DMSO stock, ensure adequate dilution into your final working volume.
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Quantitative Data Summary
Table 1: Inhibitor Specifications for Y-27632 Dihydrochloride

Property Value Reference

Target(s) ROCK1, ROCK2 [1]

Ki (ROCK1) 220 nM [1]

Ki (ROCK2) 300 nM [1]

Form Dihydrochloride Salt [1][6]

Molecular Formula C₁₄H₂₁N₃O · 2HCl [1]

Molecular Weight 320.3 g/mol [1]

Table 2: Solubility of Y-27632 Dihydrochloride

Solvent Solubility Reference

Water ≤ 30 mg/mL [4]

PBS (pH 7.2) ≤ 30 mM [1]

DMSO ≤ 90 mM (freely soluble) [1][4]

Ethanol ≤ 15 mM [1]

Detailed Experimental Protocols
Protocol 1: Preparation of Y-27632 Stock Solution

Objective: To prepare a sterile, concentrated stock solution of Y-27632 dihydrochloride for

use in cell culture.

Materials:

Y-27632 dihydrochloride powder
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Sterile, cell culture grade water or PBS (pH 7.2)

Sterile microcentrifuge tubes

Procedure:

1. Aseptically weigh the desired amount of Y-27632 dihydrochloride powder in a sterile

microcentrifuge tube.

2. To prepare a 10 mM stock solution, add the appropriate volume of sterile water or PBS.

For example, to a 1 mg vial, add 312.2 µL of solvent.

3. Vortex briefly to dissolve the powder completely.

4. Filter-sterilize the stock solution using a 0.22 µm syringe filter if desired, though for small

volumes prepared aseptically, this may not be necessary.

5. Aliquot the stock solution into smaller, working volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C. Stock solutions in water or PBS are stable for up to 6 months

at -20°C.[1]

Protocol 2: Improving Pluripotent Stem Cell (PSC) Survival After Passaging

Objective: To enhance the survival rate of human pluripotent stem cells (hPSCs) after single-

cell dissociation for passaging.

Materials:

Confluent culture of hPSCs

Dissociation reagent (e.g., Accutase, TrypLE)

Complete hPSC culture medium

10 mM Y-27632 stock solution

Procedure:
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1. Prepare the required volume of complete hPSC medium.

2. Immediately before use, supplement the medium with Y-27632 to a final concentration of

10 µM. For example, add 1 µL of a 10 mM stock solution to 1 mL of medium.

3. Aspirate the old medium from the hPSCs and wash with PBS.

4. Add the dissociation reagent and incubate according to the manufacturer's instructions

until the cells detach.

5. Neutralize the dissociation reagent with fresh medium and gently pipette to create a

single-cell suspension.

6. Centrifuge the cell suspension and resuspend the cell pellet in the Y-27632-supplemented

medium.

7. Plate the cells onto a new culture vessel at the desired density.

8. Culture the cells in the Y-27632-supplemented medium for the first 24 hours.

9. After 24 hours, replace the medium with fresh, complete hPSC medium that does not

contain Y-27632.

Mandatory Visualization
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in Y-27632 Medium
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4. Plate Cells
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6. Replace with Medium
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Need to use
Y-27632 dihydrochloride?

Prepare concentrated stock
in Water or PBS (≤30 mM)

Yes

Aliquot and store at -20°C

Dilute stock into
culture medium

immediately before use

Observe for precipitation
in final medium

Precipitate observed

Yes

No precipitate

No

Troubleshoot:
- Ensure stock is fully dissolved

- Check pH of final medium
- Use freshly prepared medium

Proceed with experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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